Cas no 133083-16-6 (2-Propenoic acid,2-(acetylamino)-3-(3,4-dihydroxyphenyl)-, ethyl ester)

• Product name: 2-Propenoic acid,2-(acetylamino)-3-(3,4-dihydroxyphenyl)-, ethyl ester
• CAS No: 133083-16-6
• MF: C₁₃H₁₅NO₅
• MW: 265.261904001236
• CID: 169293
• PubChem ID: 6438625

2-Propenoic acid,2-(acetylamino)-3-(3,4-dihydroxyphenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,2-(acetylamino)-3-(3,4-dihydroxyphenyl)-, ethyl ester
• ethyl (Z)-2-acetamido-3-(3,4-dihydroxyphenyl)prop-2-enoate
• N-acetyl-alpha, beta-dehydro-3,4-dihydroxyphenylalanine ethyl ester
• ethyl (2Z)-2-(acetylamino)-3-(3,4-dihydroxyphenyl)prop-2-enoate
• Nac-delta-dee
• N-Acetyl-delta-dopa ethyl ester
• 133083-16-6
• 2-Propenoic acid, 2-(acetylamino)-3-(3,4-dihydroxyphenyl)-, ethyl ester

• Inchi： InChI=1S/C13H15NO5/c1-3-19-13(18)10(14-8(2)15)6-9-4-5-11(16)12(17)7-9/h4-7,16-17H,3H2,1-2H3,(H,14,15)/b10-6-
• InChI Key： MTXVNBTUWDJENO-POHAHGRESA-N
• SMILES： CCOC(/C(=C/C1C=CC(O)=C(O)C=1)/NC(=O)C)=O

Computed Properties

• Exact Mass: 265.09505
• Monoisotopic Mass: 265.095023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 95.9

Experimental Properties

• Density: 1.309
• Boiling Point: 541.6°Cat760mmHg
• Flash Point: 281.4°C
• Refractive Index: 1.604
• PSA: 95.86